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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B12373227 Get Quote

A Technical Guide to the Solubility of Mordant
Orange 6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Mordant Orange 6 (C.I. 26520), a double azo dye. The information is intended for use in

research, scientific, and drug development applications.

Core Chemical Properties
Mordant Orange 6 is a red-orange powder with the chemical formula C₁₉H₁₂N₄Na₂O₆S and a

molecular weight of 470.37 g/mol .[1] It is primarily utilized as a mordant acid dye in the textile

industry for dyeing wool, silk, and nylon.[1][2]

Quantitative Solubility Data
The solubility of a compound is a critical parameter in a multitude of scientific and industrial

applications, including the preparation of stock solutions, formulation development, and

toxicological studies. The solubility of Mordant Orange 6 has been determined in aqueous and

select organic solvents.
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Solvent Solubility Temperature (°C) Observations

Water 80 g/L 80
Forms a yellow to

orange solution.[3][4]

Ethanol Very slightly soluble Not specified
Qualitative

assessment.

Acetone Slightly soluble Not specified
Qualitative

assessment.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a dye such

as Mordant Orange 6. This method is based on the principle of saturation and can be adapted

for various solvents and temperatures.

Objective: To determine the saturation solubility of Mordant Orange 6 in a given solvent at a

specified temperature.

Materials:

Mordant Orange 6 powder

Solvent of interest (e.g., deionized water, ethanol, acetone)

Volumetric flasks

Analytical balance

Magnetic stirrer and stir bars

Constant temperature water bath or incubator

Spectrophotometer

Centrifuge and centrifuge tubes (optional)

Filtration apparatus (e.g., syringe filters)
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Oven

Methodology:

Preparation of Supersaturated Solutions:

Accurately weigh an excess amount of Mordant Orange 6 powder and add it to a known

volume of the solvent in a sealed container (e.g., a screw-cap vial or flask). The amount of

dye added should be more than what is expected to dissolve to ensure a saturated

solution is formed.

Place the container in a constant temperature water bath or incubator set to the desired

temperature.

Stir the mixture vigorously using a magnetic stirrer for a predetermined period (e.g., 24-48

hours) to ensure equilibrium is reached.

Separation of Undissolved Solute:

After the equilibration period, allow the solution to stand undisturbed at the constant

temperature to allow the excess solid to sediment.

Carefully withdraw a known volume of the supernatant using a pre-heated pipette to avoid

precipitation.

To ensure all undissolved solids are removed, the supernatant can be centrifuged at the

experimental temperature, or filtered using a syringe filter that is compatible with the

solvent and has been pre-warmed to the experimental temperature.

Quantification of Dissolved Solute:

Gravimetric Method:

Accurately transfer a known volume of the clear, saturated solution to a pre-weighed,

dry container.

Evaporate the solvent in an oven at a temperature that will not degrade the dye until a

constant weight of the dried dye is achieved.
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The solubility can then be calculated in g/L or other appropriate units.

Spectrophotometric Method:

Prepare a series of standard solutions of Mordant Orange 6 of known concentrations in

the solvent of interest.

Measure the absorbance of these standards at the wavelength of maximum absorbance

(λmax) to construct a calibration curve.

Dilute the saturated solution with a known volume of the solvent to bring its absorbance

within the linear range of the calibration curve.

Measure the absorbance of the diluted solution and use the calibration curve to

determine the concentration of the dye in the saturated solution.

Data Analysis and Reporting:

Calculate the average solubility from at least three independent experiments.

Report the solubility in standard units (e.g., g/L, mg/mL, mol/L) along with the specified

temperature.

Logical Workflow for Solubility Determination
The following diagram illustrates the logical workflow for determining the solubility of a

substance like Mordant Orange 6.
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Start: Define Solvent and Temperature

Prepare Supersaturated Solution
(Excess Solute in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with stirring)

Separate Undissolved Solute
(Centrifugation/Filtration)

Quantify Dissolved Solute

Gravimetric Method:
Evaporate Solvent, Weigh Residue

Option 1

Spectrophotometric Method:
Measure Absorbance, Use Calibration Curve

Option 2

Calculate Solubility

End: Report Solubility Data

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

